Cas no 2338-20-7 (3,4,5-Triiodobenzoic acid)

• Product Name: 3,4,5-Triiodobenzoic acid
• CAS No: 2338-20-7
• MF: C₇H₃I₃O₂
• MW: 499.810939073563
• CID: 42778
• PubChem ID: 16857
• Update Time: 2025-11-02

3,4,5-Triiodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Triiodobenzoic acid
• 3,4,5-Triiodbenzoesaeure
• 3,4,5-triiodo-benzoic acid
• 3,4,5-Trijod-benzoesaeure
• 3,5-Triiodobenzoic acid
• BENZOIC ACID,3,4,5-TRIIODO
• EINECS 219-050-1
• NSC 11811
• 3,4,5-Triiodobenzoicacid
• BENZOIC ACID, 3,4,5-TRIIODO-
• Benzoic acid,4,5-triiodo-
• CHEMBL415511
• AI3-27443
• NSC11811
• BDBM50405328
• SCHEMBL122324
• AKOS015890301
• CS-0148760
• NS00049422
• EN300-171676
• 2338-20-7
• DTXSID90177932
• Z1269124794
• NSC-11811
• 3-09-00-01457 (Beilstein Handbook Reference)
• FT-0655222
• InChI=1/C7H3I3O2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,(H,11,12
• AM20030404
• WLN: QVR CI DI EI
• BRN 2264330
• TS-09854
• MFCD00016513
• G29188
• UCBKDZNMPMBJAB-UHFFFAOYSA-N

• Inchi： 1S/C7H3I3O2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,(H,11,12)
• InChI Key： UCBKDZNMPMBJAB-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C(=O)O)C=1)I)I

Computed Properties

• Exact Mass: 499.72700
• Monoisotopic Mass: 499.726708
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.4

Experimental Properties

• Color/Form: Light white to light gray powder
• Density: 2.7985 (estimate)
• Melting Point: 292-293 ºC
• Boiling Point: 446.3±45.0 °C at 760 mmHg
• Flash Point: 223.7±28.7 °C
• PSA: 37.30000
• LogP: 3.19860
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3,4,5-Triiodobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,4,5-Triiodobenzoic acid

Comprehensive Overview of 3,4,5-Triiodobenzoic Acid (CAS No. 2338-20-7): Properties, Applications, and Research Insights

3,4,5-Triiodobenzoic acid (CAS No. 2338-20-7) is a halogenated aromatic compound widely recognized for its unique chemical properties and versatile applications in scientific research. With the molecular formula C₇H₃I₃O₂, this compound features three iodine atoms attached to a benzoic acid backbone, making it a valuable intermediate in organic synthesis and pharmaceutical development. Researchers and industries frequently search for terms like "3,4,5-Triiodobenzoic acid uses", "CAS 2338-20-7 solubility", and "synthesis of triiodobenzoic acid derivatives", reflecting its relevance in modern chemistry.

The compound's high iodine content contributes to its utility in X-ray contrast media and medical imaging, aligning with current trends in diagnostic technology. Recent studies also explore its potential in catalysis and material science, particularly in designing light-sensitive polymers. Environmental scientists investigate its biodegradation pathways, addressing concerns about sustainable chemical practices—a topic gaining traction in green chemistry forums.

From a structural perspective, the electron-withdrawing effect of the iodine atoms influences the acidity of the carboxyl group, making 3,4,5-Triiodobenzoic acid a subject of interest in structure-activity relationship (SAR) studies. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity, as queried in searches like "CAS 2338-20-7 analysis methods". The compound’s crystalline form and thermal stability further enhance its applicability in high-performance materials.

In the context of drug discovery, derivatives of 3,4,5-Triiodobenzoic acid are investigated for bioactive properties, with particular attention to thyroid hormone analogs and antimicrobial agents. This aligns with the growing demand for novel therapeutic compounds in precision medicine. Additionally, its role in agricultural chemistry as a potential plant growth regulator has sparked discussions in agrochemical research communities.

Handling and storage recommendations for CAS No. 2338-20-7 emphasize protection from light and moisture, as decomposition may affect its performance. Safety data sheets (SDS) provide guidance on proper laboratory practices, a frequent search topic among industrial chemists and academic researchers. The compound’s regulatory status varies by region, necessitating compliance with REACH and other chemical safety frameworks.

Emerging applications include its use in organic electronics, where its conjugated system contributes to charge transport properties. This intersects with the booming field of flexible electronics and optoelectronic devices. Furthermore, its iodine-rich structure makes it a candidate for radioactive labeling in molecular imaging, a hotspot in biomedical engineering.

In summary, 3,4,5-Triiodobenzoic acid (CAS No. 2338-20-7) bridges multiple disciplines—from pharmaceuticals to advanced materials. Its chemical versatility and research-driven applications ensure its continued prominence in scientific literature and industrial workflows. For those exploring "triiodobenzoic acid suppliers" or "CAS 2338-20-7 technical data", understanding its multifaceted roles is essential for innovation.